Cas no 28342-75-8 (1,5-Dibromo-2,4-difluorobenzene)

1,5-Dibromo-2,4-difluorobenzene is a halogenated aromatic compound characterized by its distinct substitution pattern of bromine and fluorine atoms on the benzene ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing nature of the fluorine atoms enhances its utility in nucleophilic aromatic substitution reactions. Its stability and predictable reactivity profile make it suitable for pharmaceutical and agrochemical applications, where precise functionalization is required. The compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows. Proper handling is advised due to its halogenated nature.
1,5-Dibromo-2,4-difluorobenzene structure
28342-75-8 structure
Product Name:1,5-Dibromo-2,4-difluorobenzene
CAS No:28342-75-8
MF:C6H2Br2F2
MW:271.884887218475
MDL:MFCD08458122
CID:852420
PubChem ID:10564511
Update Time:2025-05-28

1,5-Dibromo-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dibromo-2,4-difluorobenzene
    • 1,3-Dibromo-4,6-difluorobenzene
    • 1,5-Dibromo-2,4-difluoro-benzene
    • 2,4-Dibromo-1,5-difluorobenzene
    • 1.3-Dibrom-4.6-difluorbenzol
    • 2,3-DIPHENYLQUINOXALINE-6-CARBOXYLIC ACID,2-HYDROXYETHYL AMIDE
    • 2,4-Difluoro-1,5-dibromobenzene
    • Benzene, 1,5-dibromo-2,4-difluoro-
    • PubChem21992
    • PPUZKAPOPPRMFE-UHFFFAOYSA-N
    • 1,5-Difluoro-2,4-dibromobenzene
    • 1,3 dibromo-4,6-difluorobenzene
    • AS03538
    • AS03537
    • LS11362
    • CM12179
    • AS04575
    • BC004700
    • SY022998
    • AB0037792
    • ST24036866
    • D5259
    • Y5121
    • F101
    • 1 pound not5-Dibromo-2 pound not4-difluorobenzene
    • AS-19713
    • EN300-194137
    • CS-0157855
    • SCHEMBL502648
    • DTXSID80441851
    • AMY30263
    • MFCD08458122
    • 28342-75-8
    • FT-0767119
    • AKOS015834804
    • J-504015
    • A850334
    • DB-067920
    • MDL： MFCD08458122
    • Inchi： 1S/C6H2Br2F2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
    • InChI Key： PPUZKAPOPPRMFE-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C=1)Br)F)F

Computed Properties

  • Exact Mass: 269.84900
  • Monoisotopic Mass: 269.84913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.5

Experimental Properties

  • Density: 2.087±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 29.0 to 33.0 deg-C
  • Boiling Point: 102°C/26mmHg(lit.)
  • Flash Point: 75.6±25.9 ºC,
  • Solubility: Almost insoluble (0.095 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 3.48980

1,5-Dibromo-2,4-difluorobenzene Security Information

1,5-Dibromo-2,4-difluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,5-Dibromo-2,4-difluorobenzene Pricemore >>

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1,5-Dibromo-2,4-difluorobenzene Production Method

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